Cas no 1082379-41-6 (4-(3-aminopropoxy)-N,N-diethylaniline)

• Product Name: 4-(3-aminopropoxy)-N,N-diethylaniline
• CAS No: 1082379-41-6
• MF: C₁₃H₂₂N₂O
• MW: 222.326583385468
• CID: 6216312
• PubChem ID: 28293405
• Update Time: 2025-05-22

4-(3-aminopropoxy)-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopropoxy)-N,N-diethylaniline
• EN300-1838658
• 1082379-41-6

• Inchi： 1S/C13H22N2O/c1-3-15(4-2)12-6-8-13(9-7-12)16-11-5-10-14/h6-9H,3-5,10-11,14H2,1-2H3
• InChI Key： UJOFUJOJJKSAGA-UHFFFAOYSA-N
• SMILES： O(CCCN)C1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 222.173213330g/mol
• Monoisotopic Mass: 222.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.5Ų

Additional information on 4-(3-aminopropoxy)-N,N-diethylaniline

Recent Advances in the Study of 4-(3-aminopropoxy)-N,N-diethylaniline (CAS: 1082379-41-6) in Chemical Biology and Pharmaceutical Research

The compound 4-(3-aminopropoxy)-N,N-diethylaniline (CAS: 1082379-41-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery, molecular imaging, and targeted therapy. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential therapeutic benefits, making it a subject of intense scientific inquiry.

One of the key areas of research involving 4-(3-aminopropoxy)-N,N-diethylaniline is its role as a building block in the synthesis of novel bioactive compounds. Researchers have explored its utility in the development of small-molecule inhibitors and probes, leveraging its amine and aromatic functionalities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of kinase inhibitors, highlighting its versatility in medicinal chemistry. The study reported enhanced binding affinity and selectivity when the compound was used as a linker or scaffold in inhibitor design.

Another significant advancement is the application of 4-(3-aminopropoxy)-N,N-diethylaniline in molecular imaging. Its fluorescent properties and ability to conjugate with targeting moieties have made it a valuable tool for visualizing biological processes. A recent paper in ACS Chemical Biology detailed its use in the development of near-infrared fluorescent probes for in vivo imaging of tumor microenvironments. The probes exhibited high stability and specificity, enabling real-time monitoring of disease progression and treatment response.

In addition to its synthetic and imaging applications, the compound has also been investigated for its potential therapeutic effects. Preliminary studies suggest that derivatives of 4-(3-aminopropoxy)-N,N-diethylaniline may exhibit anti-inflammatory and neuroprotective properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of the compound demonstrated significant inhibition of pro-inflammatory cytokines in vitro, paving the way for further exploration in autoimmune and neurodegenerative diseases.

Despite these promising findings, challenges remain in the optimization of 4-(3-aminopropoxy)-N,N-diethylaniline-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through rigorous preclinical studies. Future research directions may include the development of more efficient synthetic routes, the exploration of new therapeutic targets, and the integration of computational modeling to predict compound behavior in biological systems.

In conclusion, 4-(3-aminopropoxy)-N,N-diethylaniline (CAS: 1082379-41-6) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to molecular imaging, underscore its potential to contribute to advancements in medicine and biotechnology. Continued research and collaboration across disciplines will be essential to fully realize its therapeutic and diagnostic potential.